![molecular formula C8H10BrNO3S B1277068 5-bromo-2-methoxy-N-methylbenzenesulfonamide CAS No. 871269-17-9](/img/structure/B1277068.png)
5-bromo-2-methoxy-N-methylbenzenesulfonamide
Overview
Description
5-bromo-2-methoxy-N-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C8H10BrNO3S and its molecular weight is 280.14 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photodynamic Therapy in Cancer Treatment
5-bromo-2-methoxy-N-methylbenzenesulfonamide derivatives have been synthesized and characterized for potential applications in photodynamic therapy, a treatment method for cancer. These derivatives exhibit properties like good fluorescence, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them useful as Type II photosensitizers in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).
Anticancer Properties
Certain derivatives of this compound have shown potential anticancer properties. A novel compound synthesized through the aminohalogenation reaction exhibited structural features that may contribute to anticancer activities (Zhang, Shi-jie, Hu, & Wei-Xiao, 2010).
HIV-1 Infection Prevention
Methylbenzenesulfonamide derivatives, including those with structural similarities to this compound, have been studied for their role in preventing human HIV-1 infection. These compounds can function as small molecular antagonists in targeting preparations for HIV-1 prevention (Cheng De-ju, 2015).
Anticholinesterase and Antioxidant Activities
Derivatives of this compound have been evaluated for their inhibitory effect against acetylcholinesterase and butyrylcholinesterase activities, as well as their antioxidant effect. These compounds have potential applications in treating neurodegenerative diseases (Mphahlele, Gildenhuys, & Zamisa, 2021).
Fluorophore for Zn(II) Detection
The compound has been utilized in the synthesis of analogues for Zinquin ester, a specific fluorophore for Zn(II). These analogues exhibit a bathochromic shift in their ultraviolet/visible spectra upon addition of Zn(II), indicating potential applications in zinc detection (Kimber, Geue, Lincoln, Ward, & Tiekink, 2003).
Heavy Metal Sensors
Derivatives of this compound have been synthesized and characterized for applications as heavy metal sensors. Studies on these molecules show promise for selective and sensitive detection of heavy metals in environmental and healthcare fields (Sheikh, Arshad, Rahman, Asiri, & Alamry, 2016).
Properties
IUPAC Name |
5-bromo-2-methoxy-N-methylbenzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrNO3S/c1-10-14(11,12)8-5-6(9)3-4-7(8)13-2/h3-5,10H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZNYMPXBNITLOQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=C(C=CC(=C1)Br)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrNO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10429167 | |
Record name | 5-bromo-2-methoxy-N-methylbenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10429167 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
871269-17-9 | |
Record name | 5-Bromo-2-methoxy-N-methylbenzenesulfonamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=871269-17-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-bromo-2-methoxy-N-methylbenzenesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10429167 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
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